Cas no 1036714-06-3 (1-Methyl-4-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

• Product Name: 1-Methyl-4-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• CAS No: 1036714-06-3
• MF: C₁₀H₁₇BN₂O₂
• MW: 208.065182447433
• CID: 2098502
• Update Time: 2022-09-23

1-Methyl-4-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-4-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

• Inchi： 1S/C10H17BN2O2/c1-9(2)10(3,4)15-11(14-9)8-6-12-13(5)7-8/h6-7H,1-5H3
• InChI Key： UCNGGGYMLHAMJG-UHFFFAOYSA-N
• SMILES： N1(C)C=C(B2OC(C)(C)C(C)(C)O2)C=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4